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Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Get Quote

Handling and Storage Specifications

The table below summarizes the key physical and handling properties of 4-Chloro-3-sulfamoylbenzoic acid

from technical datasheets [1] [2] [3]:

Property Specification / Value

CAS RN 1205-30-7 [1] [2] [3]

Molecular Formula C₇H₆ClNO₄S [1] [2]

Molecular Weight 235.64 g/mol [1] [2]

Physical Appearance White to almost white powder to crystal [1] [3]

Melting Point 261 °C / 256-258 °C (lit.) [1] [3]

Recommended Storage Room temperature in a cool and dark place (<15°C) [1] [2]

Hazard Statements H315 - Causes skin irritation, H319 - Causes serious eye irritation [1] [2]
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Experimental Handling and Troubleshooting

Handling Procedures

Storage: The primary recommendation is to store the material at room temperature in a cool, dark
place, ideally below 15°C [1] [2]. This cool storage condition helps maintain the stability of the
compound, which indirectly addresses concerns about environmental degradation, including potential

moisture sensitivity.
Personal Protective Equipment (PPE): To prevent irritation, wear appropriate PPE, including

gloves, eye protection (eyeshields), and a dust mask (type N95 recommended) [3].
Handling Precautions: Avoid creating airborne dust. Handle in a well-ventilated area, such as a

fume hood, and avoid contact with skin and eyes [1].

Troubleshooting Guide

The following workflow outlines a practical approach to handling the compound, from retrieval to disposal,

emphasizing practices that mitigate moisture uptake and degradation:
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Start: Retrieve from Storage

Inspect Container
Check for moisture ingress

or physical damage

Equilibrate to Lab Temp
Allow sealed container to warm

prevent condensation

Weigh Material Quickly
Use dry equipment

in low-humidity environment

Reseal Container Immediately
Ensure lid is tightly closed
return to storage promptly

Observed Clumping?

Performance Issues
in experiment?

Dispose of Waste Properly

Potential moisture uptake.
Consider drying under vacuum

before use.

Check storage history.
Prepare fresh solution

from properly stored stock.

Click to download full resolution via product page
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Frequently Asked Questions (FAQs)

Q1: Is 4-Chloro-3-sulfamoylbenzoic acid hygroscopic (moisture-sensitive)? While the specific term

"hygroscopic" is not used in the located sources, the strong recommendation to store the compound in a

"cool and dark place" at temperatures below 15°C [1] [2] strongly suggests that it possesses some

sensitivity to environmental factors, including heat and potentially humidity. As a best practice in drug

development, it should be treated as moisture-sensitive.

Q2: What is the best practice for weighing this compound? Weigh the material quickly using dry

equipment in a low-humidity environment, such as a glovebox or under a nitrogen atmosphere, if available.

Always reseal the container immediately after use to minimize exposure to atmospheric moisture [3].

Q3: The solid appears clumped. Has it degraded? Clumping can be an indicator of moisture uptake. The

compound's melting point is high (over 256°C) [1] [3], so clumping at room temperature is likely due to

physical absorption of water rather than melting. For critical applications, consider drying the material under

vacuum in a desiccator before use.

Q4: What analytical methods are used to characterize this compound? According to a research study, the

synthesized compound was characterized using Single Crystal X-Ray Diffraction (SCXRD), FT-IR, and

FT-Raman spectroscopic techniques [4]. These methods are used to confirm the molecular structure and

identify functional groups.

Key Recommendations for Researchers

Prioritize Proper Storage: Consistently store the compound in a cool, dark place, as recommended
by suppliers, to ensure long-term stability.

Assume Moisture Sensitivity: In the absence of explicit data, adopt a precautionary principle.
Implement handling techniques standard for hygroscopic compounds, especially for sensitive

applications like analytical standard preparation or pharmaceutical synthesis.
Monitor Material Condition: Visually inspect the solid before use for any signs of clumping or

discoloration, and consider further drying or analytical characterization if degradation is suspected.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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